Cas no 867040-24-2 (3-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline)

• Product Name: 3-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline
• CAS No: 867040-24-2
• MF: C₂₃H₂₆N₂O₃S
• MW: 410.529144763947
• CID: 6068059
• PubChem ID: 5642420
• Update Time: 2025-11-05

3-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline
• 3-(3,4-dimethylphenyl)sulfonyl-6-ethoxy-4-pyrrolidin-1-ylquinoline
• Quinoline, 3-[(3,4-dimethylphenyl)sulfonyl]-6-ethoxy-4-(1-pyrrolidinyl)-
• F1607-1087
• 867040-24-2
• AKOS001859103
• 3-((3,4-dimethylphenyl)sulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline
• 3-[(3,4-dimethylphenyl)sulfonyl]-6-ethoxy-4-pyrrolidin-1-ylquinoline

• Inchi： 1S/C23H26N2O3S/c1-4-28-18-8-10-21-20(14-18)23(25-11-5-6-12-25)22(15-24-21)29(26,27)19-9-7-16(2)17(3)13-19/h7-10,13-15H,4-6,11-12H2,1-3H3
• InChI Key： SSEVSOYREYXCDW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(N2CCCC2)=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 410.16641387g/mol
• Monoisotopic Mass: 410.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(3,4-dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline

3-(3,4-Dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline: A Comprehensive Overview

3-(3,4-Dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline, with the CAS number 867040-24-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline core with substituents that confer diverse chemical properties and potential bioactivity.

The quinoline moiety, a heterocyclic aromatic compound, serves as the backbone of this molecule. Quinolines are known for their versatility in organic synthesis and their ability to participate in various chemical reactions, making them valuable in drug discovery and material science. The substitution pattern of this compound further enhances its functionality: the presence of a sulfonyl group at position 3, an ethoxy group at position 6, and a pyrrolidinyl group at position 4 introduces additional complexity and potential for interaction with biological systems.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry, particularly as they relate to kinase inhibitors and other therapeutic agents. The sulfonyl group in 3-(3,4-Dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline is thought to play a critical role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, the ethoxy group at position 6 may contribute to the compound's lipophilicity, which is often desirable for drug candidates aiming to cross biological membranes.

The pyrrolidinyl group at position 4 adds another layer of complexity to this molecule. Pyrrolidine rings are commonly found in natural products and are known for their ability to form hydrogen bonds and participate in π-interactions, both of which are crucial for molecular recognition in biological systems. This feature makes 3-(3,4-Dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline a promising candidate for further exploration in drug design.

From a synthetic standpoint, the construction of such a complex molecule requires a multi-step approach involving advanced organic chemistry techniques. The synthesis likely involves coupling reactions, oxidation steps, and possibly catalytic processes to achieve the desired substitution pattern on the quinoline ring. Researchers have demonstrated that such compounds can be synthesized through modular approaches, allowing for easy modification of substituents to explore structure-activity relationships.

In terms of applications, 3-(3,4-Dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-yl)quinoline holds potential in several areas. Its structural features suggest it could act as a scaffold for developing new pharmaceutical agents targeting specific biological pathways. For instance, the sulfonyl group may serve as a binding motif for protein kinases or other enzyme targets, while the quinoline core could contribute to membrane permeability and stability within biological systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioactivity of such compounds with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can assess how 3-(3,4-Dimethylbenzenesulfonyl)-6-ethoxy-4-(pyrrolidin-1-y) interacts with target proteins at the atomic level. These insights are invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.

In conclusion, 3-(3,4-Dimethylbenzenesulfonyl)-6-Ethoxy-4-Pyrrolidino Quinoline, CAS No: 867040242 (Note: The correct CAS number should be verified from official databases), represents a fascinating example of modern organic synthesis and its application in drug discovery. Its unique structure and functional groups make it a compelling subject for both fundamental research and applied development across various scientific disciplines.